2-bromo-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-bromo-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C17H15BrN2O3/c1-20-8-9-23-15-7-6-11(10-13(15)17(20)22)19-16(21)12-4-2-3-5-14(12)18/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key: NWGWHADNHCSSDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C17H15BrN2O3
• Molecular Weight: 375.2 g/mol

Description

The compound “2-bromo-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common structure in many pharmaceutical drugs. The molecule also contains a tetrahydrobenzo[f][1,4]oxazepin ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The benzamide moiety would likely contribute to the compound’s polarity, while the bromine atom would add significant weight to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. The presence of the bromine atom would likely make the compound relatively heavy and possibly volatile. The amide group could contribute to the compound’s solubility in polar solvents.

Scientific Research Applications

Antimicrobial Activity

• 2-Bromo-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide has demonstrated antimicrobial properties. Researchers have explored its potential as an antimicrobial agent against bacteria, fungi, and other pathogens. .

Catalysis and Organic Synthesis

• The compound’s bromine atom can serve as a versatile functional group in catalytic reactions. For instance, it has been employed in protodeboronation reactions, which are essential in organic synthesis. .

Indole Derivatives and Pharmacology

• Indole derivatives play a crucial role in pharmacology due to their diverse biological activities. While not directly an indole, 2-bromo-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide shares some structural features. It may exhibit pharmacological effects similar to indole-containing compounds. .

Plant Growth Regulation

• Indole compounds are involved in plant hormone regulation. Although this compound is not a natural plant hormone, its structural resemblance to indoles suggests it might influence plant growth or development. .

Materials Science and Coordination Chemistry

• The benzamide moiety in this compound can act as a ligand in coordination chemistry. Researchers have explored its coordination behavior with metal ions. .

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, as well as testing it for biological activity. It could potentially be a candidate for drug development, given the known biological activity of many benzamide derivatives.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is a derivative of benzamide , which is known to have various biological activities . .

Mode of Action

It’s known that benzamide derivatives can bind with high affinity to multiple receptors , which could potentially be the case for this compound as well

Biochemical Pathways

Benzamide and its derivatives are known to have a broad spectrum of biological activities , suggesting that they may affect multiple biochemical pathways

Result of Action

It’s known that benzamide derivatives can exhibit a broad spectrum of biological activities , suggesting that this compound may have similar effects